Cas no 111248-94-3 (5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide)

• Product Name: 5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• CAS No: 111248-94-3
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• CID: 1029059
• PubChem ID: 15538710
• Update Time: 2025-04-20

5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• 5-nitro-1,3-dihydro-2,1-benzothiazole 2,2-dioxide
• 5-nitro-1,3-dihydro-2,1-benzisothiazole 2,2-dioxide
• 111248-94-3
• SCHEMBL6591835
• VPLMOLMXEIOGBP-UHFFFAOYSA-N
• 5-Nitro-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
• 5-nitro-1,3-dihydro-2,1-benzothiazole-2,2-dione
• DTXSID20573842
• 5-Nitro-1,3-dihydro-2H-2lambda~6~,1-benzothiazole-2,2-dione
• A909279
• AMY1976
• 5-Nitro-1,3-dihydro-2H-2,1-benzisothiazole-2,2-dione
• 5-nitro-1,3-dihydro-2lambda,1-benzothiazole-2,2-dione

• MDL： MFCD19105159
• Inchi： 1S/C7H6N2O4S/c10-9(11)6-1-2-7-5(3-6)4-14(12,13)8-7/h1-3,8H,4H2
• InChI Key： VPLMOLMXEIOGBP-UHFFFAOYSA-N
• SMILES： S1(CC2C=C(C=CC=2N1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 214.00482785g/mol
• Monoisotopic Mass: 214.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100Ų

5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C